Cas no 1803901-56-5 (Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate
• CAS No: 1803901-56-5
• MF: C₁₃H₁₂ClF₃O₃S
• MW: 340.745792388916
• CID: 4959581
• Update Time: 2025-11-04

Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C13H12ClF3O3S/c1-3-20-12(19)9-6-8(11(14)7(2)18)4-5-10(9)21-13(15,16)17/h4-6,11H,3H2,1-2H3
• InChI Key： DTROHNWGSUZZLO-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(=C(C(=O)OCC)C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 389
• XLogP3: 4.2
• Topological Polar Surface Area: 68.7

Additional information on Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1803901-56-5)

Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate (CAS No. 1803901-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoate ester core with a trifluoromethylthio group and a chloro-ketone side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethyl-containing compounds, which are known for their enhanced metabolic stability and lipophilicity.

In recent years, the compound has been explored for its role in crop protection formulations, aligning with the global push for sustainable agriculture. The trifluoromethylthio moiety is a key functional group in many agrochemicals, contributing to improved pest resistance and environmental persistence. This aligns with trending searches on "green chemistry in agrochemicals" and "novel pesticide intermediates," reflecting industry interest in eco-friendly solutions. Additionally, its ester linkage offers synthetic flexibility, a topic frequently queried in organic synthesis forums and patent literature.

The compound's CAS No. 1803901-56-5 is often cross-referenced in databases like SciFinder and Reaxys, highlighting its relevance in medicinal chemistry and material science. A surge in queries such as "trifluoromethylthioether applications" and "chloro-ketone derivatives in drug design" underscores its interdisciplinary appeal. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in pharmaceutical innovation circles.

From a technical standpoint, Ethyl 5-(1-chloro-2-oxopropyl)-2-(trifluoromethylthio)benzoate exhibits moderate solubility in polar organic solvents, a property critical for its use in high-throughput screening assays. This aligns with frequent searches on "solubility challenges in drug formulation" and "optimizing reaction yields in esterification." Analytical techniques like HPLC and NMR are commonly employed to characterize its purity, a detail often sought after in quality control protocols.

In conclusion, CAS No. 1803901-56-5 represents a compelling case study in the convergence of agrochemical and pharmaceutical research. Its structural complexity and functional diversity position it as a valuable building block for addressing modern challenges in sustainable chemistry and therapeutic development. As interest grows in fluorine-containing compounds and ester-based prodrugs, this compound is poised to remain a focal point in scientific discourse.